Cas no 828268-69-5 (1H-Imidazolium, 1,3-dimethyl-4-nitro-, perchlorate)

828268-69-5 structure
Product name:1H-Imidazolium, 1,3-dimethyl-4-nitro-, perchlorate
1H-Imidazolium, 1,3-dimethyl-4-nitro-, perchlorate Chemical and Physical Properties
Names and Identifiers
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- 1H-Imidazolium, 1,3-dimethyl-4-nitro-, perchlorate
- 1,3-dimethyl-4-nitro-1,2-dihydroimidazol-1-ium,perchlorate
- DTXSID70836353
- 1,3-Dimethyl-4-nitro-2,3-dihydro-1H-imidazol-1-ium perchlorate
- 828268-69-5
-
- Inchi: InChI=1S/C5H9N3O2.ClHO4/c1-6-3-5(8(9)10)7(2)4-6;2-1(3,4)5/h3H,4H2,1-2H3;(H,2,3,4,5)
- InChI Key: LFHIUJNCSAYCKZ-UHFFFAOYSA-N
- SMILES: C[NH+]1CN(C(=C1)[N+](=O)[O-])C.[O-]Cl(=O)(=O)=O
Computed Properties
- Exact Mass: 243.0258127g/mol
- Monoisotopic Mass: 243.0258127g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 280
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 128Ų
1H-Imidazolium, 1,3-dimethyl-4-nitro-, perchlorate Related Literature
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Wei Wang,Tao Yan,Shibin Cui,Jun Wan Chem. Commun., 2012,48, 10228-10230
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Rehan Deshmukh,Arun Kumar Prusty,Utpal Roy,Sunil Bhand Analyst, 2020,145, 2267-2278
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Rein V. Ulijn,Simon J. Webb Chem. Commun., 2008, 2861-2863
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Ying Zhang,Daniel W. Armstrong Analyst, 2011,136, 2931-2940
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Suzhi Li,Pengtao Ma,Jingping Wang,Yuanyuan Guo,Haizhu Niu,Junwei Zhao,Jingyang Niu CrystEngComm, 2010,12, 1718-1721
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Huaping Liao,Hongmin Wang,Huimin Ding,Xiangshi Meng,Hai Xu,Baoshan Wang,Xinping Ai,Cheng Wang J. Mater. Chem. A, 2016,4, 7416-7421
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Renate Weiß,Sebastian Gritsch,Günter Brader,Branislav Nikolic,Marc Spiller,Julia Santolin,Hedda K. Weber,Nikolaus Schwaiger,Sylvain Pluchon,Kristin Dietel Green Chem., 2021,23, 6501-6514
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Tian Tian,Shuang Peng,Heng Xiao,Yuelin Long,Boshi Fu,Xiaoe Zhang,Shan Guo,Shaoru Wang,Songmei Liu,Xin Zhou Chem. Commun., 2013,49, 10085-10087
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Shuhei Furukawa,Tanya Balandina,Klaus Müllen,Mark Van der Auweraer,Steven De Feyter Nanoscale, 2010,2, 1773-1780
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